Methyl furo[2,3-B]quinoline-4-carboxylate

• CAS No.: 37519-74-7
• Molecular Formula: C13H9NO3
• Molecular Weight: 227.21 g/mol
• IUPAC Name: methyl furo[2,3-b]quinoline-4-carboxylate
• InChI: InChI=1S/C13H9NO3/c1-16-13(15)11-8-4-2-3-5-10(8)14-12-9(11)6-7-17-12/h2-7H,1H3
• InChI Key: PJHLYNOBXGWXJN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=COC2=NC3=CC=CC=C31

Description

Methyl furo[2,3-B]quinoline-4-carboxylate is a useful research compound. Its molecular formula is C13H9NO3 and its molecular weight is 227.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.6 g (11.2 mmol) Methyl-2-oxo-3-vinyl-1,2-dihydroquinoline-4-carboxylate 5 in 200 mL chloroform was added slowly over a dropping funnel a solution of 2.16 g (13.5 mmol) bromine in 15 mL chloroform and subsequently 6.8 mL of triethylamine. The reaction mixture was heated at reflux for 4.5 hour. After evaporation of the solvent the residue was purified by column chromatography on silica gel, eluting with toluene/ethyl acetate/methanol 4:1:1, to give 1.1 g of the desired product 6.